Cas no 1417557-82-4 (tert-ButylQuinazoline-4-acetate)

Tert-ButylQuinazoline-4-acetate is a specialized quinazoline derivative with applications in organic synthesis and pharmaceutical research. Its tert-butyl ester group enhances stability and solubility, making it a versatile intermediate for the development of biologically active compounds. The quinazoline core is known for its role in medicinal chemistry, particularly in kinase inhibitor design. This compound offers precise reactivity for functionalization at the 4-position, enabling tailored modifications for target-oriented synthesis. Its well-defined structure and high purity ensure reproducibility in research applications. Tert-ButylQuinazoline-4-acetate is particularly valuable for constructing complex heterocyclic frameworks in drug discovery and development.

tert-ButylQuinazoline-4-acetate structure

1417557-82-4 structure

Product Name:tert-ButylQuinazoline-4-acetate

CAS No:1417557-82-4

MF:C₁₄H₁₆N₂O₂

MW:244.289043426514

MDL:MFCD30537123

CID:4595736

Update Time:2025-06-09

tert-ButylQuinazoline-4-acetate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl Quinazoline-4-acetate
- 4-Quinazolineacetic acid, 1,1-dimethylethyl ester
- tert-ButylQuinazoline-4-acetate
- MDL： MFCD30537123
- Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)8-12-10-6-4-5-7-11(10)15-9-16-12/h4-7,9H,8H2,1-3H3
- InChI Key： BBIOXNNTEMJFHS-UHFFFAOYSA-N
- SMILES： N1=C2C(C=CC=C2)=C(CC(OC(C)(C)C)=O)N=C1

tert-ButylQuinazoline-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB558573-250 mg	tert-Butyl Quinazoline-4-acetate; .	1417557-82-4		250MG	€291.00	2023-07-11
eNovation Chemicals LLC	D685214-0.25g	tert-Butyl Quinazoline-4-acetate	1417557-82-4	95%	0.25g	$165	2024-07-20
eNovation Chemicals LLC	D685214-1g	tert-Butyl Quinazoline-4-acetate	1417557-82-4	95%	1g	$385	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y24325-250mg		1417557-82-4	95%	250mg	¥2139.0	2023-09-05
Aaron	AR00HWWG-250mg	tert-ButylQuinazoline-4-acetate	1417557-82-4	95%	250mg	$551.00	2025-02-10
eNovation Chemicals LLC	D685214-0.25g	tert-Butyl Quinazoline-4-acetate	1417557-82-4	95%	0.25g	$165	2025-02-20
eNovation Chemicals LLC	D685214-0.1g	tert-Butyl Quinazoline-4-acetate	1417557-82-4	95%	0.1g	$170	2025-02-20
eNovation Chemicals LLC	D685214-1g	tert-Butyl Quinazoline-4-acetate	1417557-82-4	95%	1g	$385	2025-02-20
abcr	AB558573-250mg	tert-Butyl Quinazoline-4-acetate; .	1417557-82-4		250mg	€291.00	2023-08-31
1PlusChem	1P00HWO4-250mg	tert-ButylQuinazoline-4-acetate	1417557-82-4	≥95%	250mg	$439.00	2024-06-20

tert-ButylQuinazoline-4-acetate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on tert-ButylQuinazoline-4-acetate

tert-ButylQuinazoline-4-acetate (CAS No. 1417557-82-4): A Comprehensive Overview

tert-ButylQuinazoline-4-acetate (CAS No. 1417557-82-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinazoline core and tert-butyl acetate moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The quinazoline scaffold is well-known for its ability to modulate a variety of biological targets, including kinases, receptors, and enzymes. The tert-butyl acetate group, on the other hand, imparts additional stability and solubility properties, making tert-ButylQuinazoline-4-acetate an attractive molecule for drug development.

Recent studies have highlighted the potential of tert-ButylQuinazoline-4-acetate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the activation of nuclear factor-kappa B (NF-κB) pathways. This finding suggests that tert-ButylQuinazoline-4-acetate could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, tert-ButylQuinazoline-4-acetate has also shown promise in cancer research. A 2023 study in the journal Cancer Research reported that this compound selectively targets and inhibits the activity of certain oncogenic kinases, such as EGFR and HER2. This selective inhibition can lead to reduced tumor growth and improved patient outcomes, making tert-ButylQuinazoline-4-acetate a potential lead compound for cancer therapy.

The pharmacokinetic properties of tert-ButylQuinazoline-4-acetate have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. Specifically, the tert-butyl acetate group enhances the lipophilicity and solubility of the molecule, facilitating its absorption and distribution in the body.

Clinical trials are currently underway to further evaluate the safety and efficacy of tert-ButylQuinazoline-4-acetate in human subjects. Preliminary results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, tert-ButylQuinazoline-4-acetate (CAS No. 1417557-82-4) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for the development of new drugs targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.